Cas no 1504815-67-1 (3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol)

• Product Name: 3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol
• CAS No: 1504815-67-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5692090
• PubChem ID: 80076789
• Update Time: 2025-05-24

3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1625065
• 3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol
• 1504815-67-1
• AKOS018637607
• 1H-Pyrazole-5-ethanol, α,β,1-trimethyl-

• Inchi： 1S/C8H14N2O/c1-6(7(2)11)8-4-5-9-10(8)3/h4-7,11H,1-3H3
• InChI Key： UIXMWMDZGXPCFQ-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1=CC=NN1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 254.1±15.0 °C(Predicted)
• pka: 14.86±0.20(Predicted)

Additional information on 3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol

Professional Introduction to 3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol (CAS No. 1504815-67-1)

3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1504815-67-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system, and a butan-2-ol side chain, contributing to its diverse chemical reactivity and biological activity.

The pyrazole ring in 3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol is particularly noteworthy, as it serves as a versatile scaffold in medicinal chemistry. Pyrazole derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anti-cancer properties. The presence of the methyl group at the 1-position of the pyrazole ring enhances its stability and reactivity, making it an attractive component for synthetic modifications. Furthermore, the butan-2-ol side chain provides a hydroxyl group that can participate in various chemical reactions, such as esterification or ether formation, expanding the compound's synthetic utility.

Recent advancements in pharmaceutical research have highlighted the importance of 3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol in the development of novel therapeutic agents. For instance, studies have demonstrated its potential role in inhibiting specific enzymatic targets that are implicated in various diseases. The compound's ability to modulate these targets suggests its utility in treating conditions such as chronic inflammation and neurodegenerative disorders. Additionally, the structural features of this compound make it a promising candidate for further derivatization, allowing researchers to explore new analogs with enhanced pharmacological properties.

In vitro and in vivo studies have provided valuable insights into the pharmacokinetic and pharmacodynamic profiles of 3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol. These studies have revealed that the compound exhibits favorable bioavailability and metabolic stability, which are critical factors for drug efficacy. Moreover, preliminary toxicology assessments indicate that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical application. The combination of these favorable characteristics positions 3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol as a promising lead compound for further preclinical and clinical development.

The synthesis of 3-(1-Methyl-1H-pyrazol-5-yl)butan-2-ol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic steps include the formation of the pyrazole ring through cyclocondensation reactions and subsequent functionalization with the butan-2-ol side chain. Advanced techniques such as catalytic hydrogenation and protecting group strategies are employed to ensure high yield and purity. These synthetic methodologies underscore the importance of innovative approaches in developing complex molecular entities like this one.

The versatility of 3-(1-Methyl-1H-pyrazol[5]-yl)butan[2]ol extends beyond its pharmaceutical applications; it also finds utility in material science and agrochemical research. For example, derivatives of this compound have been explored as intermediates in the synthesis of advanced materials with unique electronic properties. Additionally, its structural motif has been incorporated into agrochemical formulations designed to enhance crop protection while minimizing environmental impact. These diverse applications highlight the broad industrial relevance of this compound.

As research continues to evolve, new methodologies for studying 3-(1-Methyl[5]-H-pyrazole)-yl-butanol are being developed to enhance our understanding of its mechanisms of action. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography play crucial roles in elucidating its molecular structure and interactions with biological targets. These advancements enable more precise modifications and optimizations for therapeutic applications.

The future prospects for 3-(1-Methyl[5]-H-pyrazole)-yl-butanol are promising, with ongoing research aimed at expanding its therapeutic index and reducing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can unlock the full potential of this compound as a therapeutic agent.

In conclusion, 3-(1-Methyl[5]-H-pyrazole)-yl-butanol (CAS No. 1504815[67]-71) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse applications. Its potential role in treating various diseases, coupled with its favorable pharmacokinetic properties, makes it a valuable candidate for further development. As research progresses, this compound is expected to contribute significantly to both medical science and industrial innovation.